Cas no 2171790-94-4 (3-3-(benzyloxy)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: 3-3-(benzyloxy)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2171790-94-4
• MF: C₃₃H₃₈N₂O₆
• MW: 558.664629459381
• CID: 5907372
• PubChem ID: 165575761
• Update Time: 2025-05-23

3-3-(benzyloxy)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(benzyloxy)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• 2171790-94-4
• 3-[3-(benzyloxy)-N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid
• EN300-1536859

• Inchi： 1S/C33H38N2O6/c1-22(40-20-23-12-6-5-7-13-23)30(31(38)35(33(2,3)4)19-18-29(36)37)34-32(39)41-21-28-26-16-10-8-14-24(26)25-15-9-11-17-27(25)28/h5-17,22,28,30H,18-21H2,1-4H3,(H,34,39)(H,36,37)
• InChI Key： LIYSBKKSMXGOPO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(C)OCC1C=CC=CC=1)C(N(CCC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 558.27298694g/mol
• Monoisotopic Mass: 558.27298694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 13
• Complexity: 859
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-(benzyloxy)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

3-(Benzyloxy)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic Acid: A Comprehensive Overview

3-(Benzyloxy)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid, with the CAS registry number 2171790-94-4, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a benzyloxy group, a tert-butyl substituent, and a fluorenylmethoxycarbonyl (Fmoc) moiety. These structural features contribute to its unique chemical properties and potential applications in drug discovery and development.

The compound's name reflects its structural composition. The benzyloxy group is a common protecting group in organic synthesis, often used to stabilize reactive intermediates during chemical transformations. The tert-butyl substituent adds steric bulk, which can influence the compound's solubility, stability, and interactions with biological systems. The fluorenylmethoxycarbonyl (Fmoc) group is widely recognized as a versatile protecting group in peptide synthesis, where it plays a critical role in controlling the reactivity of amino groups during solid-phase synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and stepwise assembly methods, to construct its complex architecture. These methods not only enhance the yield and purity of the compound but also pave the way for its scalability in industrial settings. The integration of green chemistry principles has further improved the sustainability of its production processes.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate specific biological pathways makes it a valuable tool in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have demonstrated that the compound exhibits selective inhibition of certain kinases, which are key players in cellular signaling processes.

The incorporation of the Fmoc group into the molecule has been particularly advantageous for studying its pharmacokinetic properties. This group allows for precise control over the compound's absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical determinants of its efficacy and safety as a drug candidate. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been instrumental in characterizing these properties.

Moreover, computational chemistry approaches have been employed to predict the compound's interactions with target proteins at the molecular level. Molecular docking studies have provided insights into its binding affinity and selectivity towards specific receptors or enzymes. These findings have guided further optimization efforts aimed at enhancing its therapeutic potential while minimizing off-target effects.

In conclusion, 3-(Benzyloxy)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid represents a cutting-edge molecule with significant implications for modern drug development. Its unique structure, combined with advancements in synthetic and analytical techniques, positions it as a promising candidate for addressing unmet medical needs. As research continues to unfold, this compound is expected to contribute significantly to the advancement of personalized medicine and precision therapeutics.